molecular formula C11H14N2O2 B14815313 4-Cyclopropoxy-2-(methylamino)benzamide

4-Cyclopropoxy-2-(methylamino)benzamide

Cat. No.: B14815313
M. Wt: 206.24 g/mol
InChI Key: GCGATWPBMVHNAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Cyclopropoxy-2-(methylamino)benzamide is a benzamide derivative characterized by a cyclopropoxy substituent at the 4-position and a methylamino group at the 2-position of the benzamide core. The cyclopropoxy group contributes to lipophilicity, which may enhance membrane permeability, while the methylamino group could facilitate hydrogen bonding interactions with biological targets .

Properties

Molecular Formula

C11H14N2O2

Molecular Weight

206.24 g/mol

IUPAC Name

4-cyclopropyloxy-2-(methylamino)benzamide

InChI

InChI=1S/C11H14N2O2/c1-13-10-6-8(15-7-2-3-7)4-5-9(10)11(12)14/h4-7,13H,2-3H2,1H3,(H2,12,14)

InChI Key

GCGATWPBMVHNAX-UHFFFAOYSA-N

Canonical SMILES

CNC1=C(C=CC(=C1)OC2CC2)C(=O)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-2-(methylamino)benzamide can be achieved through the direct condensation of carboxylic acids and amines. One efficient method involves the use of diatomite earth@IL/ZrCl4 under ultrasonic irradiation . This green and rapid pathway provides a high yield and eco-friendly process. The reaction typically involves the following steps:

  • Preparation of the catalyst: Diatomite earth is immobilized with Lewis acidic ionic liquid (IL) and ZrCl4.
  • Condensation reaction: The carboxylic acid and amine are mixed with the prepared catalyst and subjected to ultrasonic irradiation.

Industrial Production Methods

In industrial settings, the production of benzamide derivatives, including 4-Cyclopropoxy-2-(methylamino)benzamide, often involves high-temperature reactions between carboxylic acids and amines. The use of catalysts and ultrasonic irradiation can enhance the efficiency and yield of the reaction .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-(methylamino)benzamide undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert the compound into its reduced forms.

    Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

    Substitution: Various reagents, including halogens and alkylating agents, can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines or alcohols.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-(methylamino)benzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Comparison with Similar Compounds

(a) 4-((Thiophen-2-yl-methylene)amino)benzamides

These derivatives replace the cyclopropoxy group with a thiophene-containing Schiff base at the 4-position. Biological evaluations of these compounds indicate moderate antimicrobial activity, suggesting that electronic effects from substituents significantly influence efficacy .

(b) Ethyl-3-(3-amino-4-(methylamino)-N-(pyridine-2-yl)benzamide)propanoate

This compound shares the methylamino-benzamide core but incorporates a pyridine ring and an ethyl ester side chain. The pyridine moiety may improve solubility in aqueous environments, while the ester group could serve as a prodrug moiety, enabling controlled release of the active metabolite .

(c) 4-(Dimethylamino)benzohydrazide

Replacing the cyclopropoxy group with a dimethylamino substituent and converting the benzamide to a hydrazide alters hydrogen-bonding capacity and metabolic stability. Hydrazides are prone to oxidation, which may reduce their half-life compared to benzamides .

(d) 4-(1-Amino-2-methylpropan-2-yl)-N-(β-L-fucopyranosyl)benzamide

The addition of a carbohydrate moiety (fucopyranosyl) dramatically increases hydrophilicity, making this compound distinct from 4-cyclopropoxy derivatives. Such modifications are often employed to target carbohydrate-binding proteins or improve biocompatibility .

Pharmacological Analogues: Neuroleptic Benzamides

Amisulpride, tiapride, and sulpiride are clinically used benzamide-derived neuroleptics. These compounds feature sulfonyl or methoxy groups instead of cyclopropoxy substituents but retain the benzamide backbone. Their primary mechanism involves dopamine D2/D3 receptor antagonism. The absence of a cyclopropoxy group in these drugs highlights the trade-off between lipophilicity and central nervous system (CNS) penetration—a factor that may limit 4-cyclopropoxy derivatives to peripheral targets unless optimized .

Comparative Data Table

Compound Name Substituents (Position) Molecular Weight Key Properties Biological Activity
4-Cyclopropoxy-2-(methylamino)benzamide Cyclopropoxy (4), Methylamino (2) ~265.3* High lipophilicity Not reported
4-((Thiophen-2-yl-methylene)amino)benzamide Thiophene-Schiff base (4) ~284.3 Enhanced π-electron density Antimicrobial
Amisulpride Methoxy (2), Sulfamoyl (5) 369.5 D2/D3 antagonism Neuroleptic
4-(Dimethylamino)benzohydrazide Dimethylamino (4), Hydrazide (1) 179.2 Lower metabolic stability Not reported

*Estimated based on structural formula.

Key Research Findings

  • Electronic Effects : Thiophene and pyridine substituents enhance target engagement through π-stacking or polar interactions, whereas cyclopropoxy groups prioritize lipid solubility .
  • Metabolic Stability : Benzamides generally exhibit better stability than hydrazides, which are susceptible to enzymatic hydrolysis .
  • Neuroleptic Potential: The absence of sulfonyl or methoxy groups in 4-cyclopropoxy-2-(methylamino)benzamide may limit its CNS activity compared to amisulpride derivatives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.